Cas no 106320-00-7 (Phenol, 2-chloro-5-methyl-, benzoate)

Phenol, 2-chloro-5-methyl-, benzoate structure
106320-00-7 structure
Product Name:Phenol, 2-chloro-5-methyl-, benzoate
CAS No:106320-00-7
MF:C14H13ClO3
MW:264.704223394394
CID:1177516
PubChem ID:71334250
Update Time:2025-04-20

Phenol, 2-chloro-5-methyl-, benzoate Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-chloro-5-methyl-, benzoate
    • benzoic acid,2-chloro-5-methylphenol
    • Benzoic acid--2-chloro-5-methylphenol (1/1)
    • 106320-00-7
    • DTXSID00762393
    • Inchi: 1S/C7H7ClO.C7H6O2/c1-5-2-3-6(8)7(9)4-5;8-7(9)6-4-2-1-3-5-6/h2-4,9H,1H3;1-5H,(H,8,9)
    • InChI Key: VOFJJRLWCFASHO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C)=CC=1O.OC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 264.05539
  • Monoisotopic Mass: 264.0553220g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 198
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
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